Cas no 107481-28-7 (1,9-Nonanediol Diacrylate (>90%))

• Product Name: 1,9-Nonanediol Diacrylate (>90%)
• CAS No: 107481-28-7
• MF: C₁₅H₂₄O₄
• MW: 268.348665237427
• MDL: MFCD00080592
• CID: 177699
• PubChem ID: 87558514
• Update Time: 2025-11-02

1,9-Nonanediol Diacrylate (>90%) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1,1'-(1,9-nonanediyl) ester
• 1,9-Bis(acryloyloxy)nonane (stabilized with MEHQ)
• 1,9-BIS(ACRYLOYLOXY)NONANE
• 9-prop-2-enoyloxynonyl prop-2-enoate
• Nonamethylene Glycol Diacrylate
• Nonanediol Diacrylate
• Nonamethylene Glycol Diacrylate (stabilized with MEHQ)
• Nonanediol Diacrylate (stabilized with MEHQ)
• 1,9-Nonamethylene diacrylate
• 1,9-NONANEDIOL DIACRYLATE
• Nonane-1,9-diol diacrylate
• 1,9-Bis(acryloyloxy)nonane Diacrylic acid nonamethylene ester
• Diacrylic acid 1,9-nonanediyl ester
• Bisacrylic acid nonamethylene ester
• 2-Propenoic acid 1,1'-(1,9-nonanediyl) ester
• 2-Propenoic acid, 1,9-nonanediyl ester
• nonane-1,9-diyl diacrylate
• 2-Propenoic acid, 1,1'-(1,9-nonanediyl) ester
• Nonane-1,9-diyl diprop-2-enoate
• 1,9-Nonanediol Diacrylate (>90%)
• FT-0699334
• CS-0435395
• 1,9-Bis(acryloyloxy)nonane, >/=92%,stabilized with MEHQ
• 9-(prop-2-enoyloxy)nonyl prop-2-enoate
• MFCD00080592
• 1,9-Bis(acryloyloxy)nonane, (stabilized with MEHQ)
• NS00129639
• SCHEMBL482460
• F71221
• DTXSID90910341
• BS-51033
• 107481-28-7
• AKOS025294050
• PGDIJTMOHORACQ-UHFFFAOYSA-N

• MDL： MFCD00080592
• Inchi： 1S/C15H24O4/c1-3-14(16)18-12-10-8-6-5-7-9-11-13-19-15(17)4-2/h3-4H,1-2,5-13H2
• InChI Key： PGDIJTMOHORACQ-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCCCCCCCCOC(C=C)=O

Computed Properties

• Exact Mass: 268.16700
• Monoisotopic Mass: 268.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.981
• Melting Point: No data available
• Boiling Point: 342 ºC
• Flash Point: 160 ºC
• Refractive Index: 1.4560-1.4620
• PSA: 52.60000
• LogP: 3.17550
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,9-Nonanediol Diacrylate (>90%) Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Material Chemicals High Polymer Materials

Additional information on 1,9-Nonanediol Diacrylate (>90%)

1,9-Nonanediol Diacrylate (>90%): A Versatile Monomer for Advanced Polymer Applications

1,9-Nonanediol Diacrylate (>90%) (CAS No. 107481-28-7) is a high-purity difunctional acrylate monomer that has gained significant attention in specialty polymer formulations. As part of the growing family of diacrylate monomers, this compound offers unique properties that make it valuable for creating cross-linked polymer networks with enhanced performance characteristics.

The molecular structure of 1,9-Nonanediol Diacrylate features two reactive acrylate groups separated by a nine-carbon aliphatic chain. This configuration provides an optimal balance between flexibility and reactivity, making it particularly useful in applications requiring durable yet pliable materials. With a purity exceeding 90%, this monomer delivers consistent performance in polymerization reactions.

Recent trends in sustainable polymer chemistry have increased interest in 1,9-Nonanediol Diacrylate as researchers explore bio-based alternatives to traditional monomers. The compound's relatively long hydrocarbon chain offers potential for creating polymers with improved biodegradability profiles compared to shorter-chain acrylates. This aligns with current market demands for eco-friendly coating materials and green adhesives.

In industrial applications, 1,9-Nonanediol Diacrylate (>90%) serves as a key component in UV-curable systems. Its excellent reactivity under UV light makes it valuable for formulating high-performance coatings, inks, and adhesives. The cured polymers exhibit good chemical resistance, flexibility, and adhesion properties - characteristics frequently searched by professionals in the polymer formulation field.

The electronics industry has shown growing interest in 1,9-Nonanediol Diacrylate for photopolymer applications. Its combination of low volatility and good curing properties makes it suitable for 3D printing resins and optical materials. Recent patents highlight its use in creating flexible dielectric layers for electronic devices, addressing the increasing demand for wearable electronics materials.

From a technical perspective, 1,9-Nonanediol Diacrylate (CAS 107481-28-7) demonstrates excellent compatibility with various photoinitiators and oligomers. This versatility answers common formulation questions searched by polymer chemists and materials engineers working on customized material properties. The monomer's relatively low viscosity (compared to similar diacrylates) facilitates easier processing in many applications.

Quality control of 1,9-Nonanediol Diacrylate (>90% purity) is crucial for consistent performance. Advanced analytical techniques including HPLC analysis and spectroscopic characterization ensure the product meets stringent industry standards. These quality aspects are particularly important for applications in medical device coatings and electronic encapsulants where purity directly affects performance.

The market for specialty acrylate monomers like 1,9-Nonanediol Diacrylate continues to expand, driven by innovation in advanced materials and smart coatings. Industry reports indicate growing demand in Asia-Pacific regions, particularly for high-performance polymer applications. This aligns with global trends toward functional materials with tailored properties.

Storage and handling of 1,9-Nonanediol Diacrylate (CAS 107481-28-7) require standard precautions for acrylate monomers. Proper storage conditions (cool, dry environments with inert gas blanket) help maintain product stability and extend shelf life - information frequently sought by industrial purchasers and formulation specialists.

Research continues to uncover new applications for 1,9-Nonanediol Diacrylate, particularly in emerging fields like biomedical polymers and energy storage materials. Its unique combination of properties positions it as a valuable building block for next-generation polymer systems, answering the industry's need for innovative monomer solutions.

For formulation experts, understanding the reactivity ratios and copolymerization behavior of 1,9-Nonanediol Diacrylate (>90%) with other monomers remains an active area of investigation. Recent studies have explored its use in creating tough polymer networks with controlled crosslink density - a topic generating significant interest in polymer research communities.

As environmental regulations evolve, the development of low-VOC formulations using 1,9-Nonanediol Diacrylate has gained attention. The monomer's effectiveness in radiation-curable systems provides solutions for compliance with increasingly stringent emission standards, making it a subject of interest for regulatory specialists and formulation chemists alike.